5-(4-Methyl-1H-pyrazol-1-yl)pyridine-3-carbaldehyde

• Molecular Formula: C10H9N3O
• Molecular Weight: 187.20 g/mol
• IUPAC Name: 5-(4-methylpyrazol-1-yl)pyridine-3-carbaldehyde
• InChI: InChI=1S/C10H9N3O/c1-8-3-12-13(6-8)10-2-9(7-14)4-11-5-10/h2-7H,1H3
• InChI Key: UXMMVHZPNFQHKO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(N=C1)C2=CN=CC(=C2)C=O

Description

5-(4-Methyl-1H-pyrazol-1-yl)pyridine-3-carbaldehyde (CAS 1602104-54-0) is a high-purity chemical building block with the molecular formula C10H9N3O and a molecular weight of 187.20 g/mol . This compound features a pyridine core functionalized with both an aldehyde group and a 4-methylpyrazole moiety, making it a versatile scaffold for the synthesis of more complex heterocyclic systems . The pyrazole-pyridine structural motif is of significant interest in medicinal chemistry. Nitrogen-containing heterocycles like pyrazole and pyridine are known to be privileged structures in drug discovery . Specifically, such frameworks are extensively utilized in the development of novel therapeutic agents with potential antifungal and antitubercular activities . The reactive aldehyde group is a key functional handle, allowing researchers to easily synthesize derivatives such as thiazole-containing compounds via cyclization with thiosemicarbazide, which can be further evaluated for their biological properties . This product is intended for research purposes only. It is not approved for human or veterinary diagnostic or therapeutic uses.

Preparation Methods

Vilsmeier-Haack Reaction

The most prominent method involves the Vilsmeier-Haack reaction, a formylation process utilizing phosphorus oxychloride (POCl₃) and N,N-dimethylformamide (DMF). This approach is particularly effective for introducing the aldehyde group at the pyridine ring, following initial formation of hydrazones or related intermediates.

Procedure Overview:

• Hydrazones derived from aryl methyl ketones and hydrazine are reacted with the Vilsmeier reagent (generated in situ from POCl₃ and DMF).
• The reaction typically proceeds at elevated temperatures (~80-90°C) for 4-6 hours.
• The resulting formylated products are purified via recrystallization or chromatography, with yields ranging from 55% to 80%, depending on the substituents and reaction conditions.

Reaction Data Table:

Starting Material	Reagent/Conditions	Product Yield	Notes
Hydrazones of aryl methyl ketones	POCl₃/DMF, 80-90°C, 4-6h	55-80%	Selective formylation at pyridine ring

Source: Literature review from Abdel-Wahab et al. (2012) and other synthesis reports.

Oxidation of Corresponding Alcohols

Another route involves oxidation of the precursor alcohols, specifically (4-methyl-1H-pyrazol-1-yl)-substituted methyl derivatives, to the aldehyde.

Procedure Overview:

• The alcohol precursor (e.g., 4-methylpyrazol-1-ylmethyl derivatives) is oxidized using pyridinium chlorochromate (PCC) in dichloromethane.
• The oxidation is carried out at room temperature for approximately 8 hours.
• The products are isolated by filtration and purified by chromatography, with yields typically between 75% and 85%.

Data Table:

Starting Material	Oxidant	Reaction Conditions	Yield	Notes
(4-Methyl-1H-pyrazol-1-yl)methanol	PCC	CH₂Cl₂, RT, 8h	75-85%	High selectivity for aldehyde formation

Source: Protocols adapted from recent oxidation studies.

Miscellaneous Methods

Additional synthesis routes include halogenation followed by substitution and cyclization:

• Halogenation: Treatment of pyrazole derivatives with iodine or N-chlorosuccinimide (NCS) to introduce halogen substituents at specific positions, which are then substituted with formyl groups via nucleophilic attack.
• Cyclization and Condensation: Formation of the pyrazolyl-pyridine core via cyclocondensation of appropriate hydrazines with α,β-unsaturated aldehydes or ketones, followed by oxidation and functionalization.

Representative Data:

Method	Reagents	Conditions	Yield	Notes
Halogenation + formylation	ICl or NCS + formylating agents	0°C to RT	55-70%	Useful for substituted derivatives
Cyclocondensation	Hydrazines + α,β-unsaturated aldehydes	Reflux	50-65%	Suitable for diverse substitution patterns

Source: Multiple synthesis reports and literature reviews.

Reaction Mechanisms and Optimization

The primary mechanism for the Vilsmeier-Haack formylation involves the formation of a reactive iminium ion from DMF and POCl₃, which electrophilically attacks the aromatic or heteroaromatic ring, preferentially at the pyridine position due to its electron density. The subsequent hydrolysis yields the aldehyde.

In oxidation routes, PCC acts as a mild oxidant, converting primary alcohols to aldehydes without overoxidation to acids. The choice of solvent, temperature, and reaction time significantly influences the yield and purity.

Data Tables and Research Outcomes

Synthesis Method	Yield Range	Advantages	Limitations	References
Vilsmeier-Haack Reaction	55-80%	High regioselectivity, versatile	Requires careful control of conditions
Oxidation of Alcohols	75-85%	Mild, straightforward	Limited to suitable alcohol precursors
Halogenation + Formylation	55-70%	Allows substitution diversity	Multiple steps, potential side reactions
Cyclocondensation	50-65%	Structural diversity	Requires specific starting materials

Chemical Reactions Analysis

Types of Reactions

5-(4-Methyl-1H-pyrazol-1-yl)pyridine-3-carbaldehyde undergoes various types of chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to an alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the pyridine ring, using reagents such as alkyl halides or acyl chlorides.

Common Reagents and Conditions

Oxidation: Potassium permanganate in aqueous solution or chromium trioxide in acetic acid.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Alkyl halides or acyl chlorides in the presence of a base such as sodium hydroxide or potassium carbonate.

Major Products Formed

Oxidation: 5-(4-Methyl-1H-pyrazol-1-yl)pyridine-3-carboxylic acid.

Reduction: 5-(4-Methyl-1H-pyrazol-1-yl)pyridine-3-methanol.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

5-(4-Methyl-1H-pyrazol-1-yl)pyridine-3-carbaldehyde has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a lead compound in drug discovery for the development of new therapeutic agents.

Industry: Utilized in the development of agrochemicals and coordination compounds for catalysis.

Mechanism of Action

The mechanism of action of 5-(4-Methyl-1H-pyrazol-1-yl)pyridine-3-carbaldehyde is largely dependent on its interaction with biological targets. The compound can bind to specific enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in cell proliferation, thereby exhibiting anticancer properties . The exact molecular targets and pathways involved can vary depending on the specific application and biological context.

Comparison with Similar Compounds

Comparison with Structurally Related Compounds

The compound belongs to a broader class of pyridine-pyrazole hybrids. To contextualize its properties, we compare it with analogous pyrazole derivatives, particularly those reported in a 2014 Molecules study (). While the core structures differ (e.g., dihydro-pyrazole-carboximidamides vs. pyridine-carbaldehyde), substituent effects and functional group interactions provide critical insights.

Structural and Functional Group Analysis

Compound Name	Core Structure	Substituents (Pyrazole/Pyridine)	Functional Groups	Molecular Weight (g/mol)
5-(4-Methyl-1H-pyrazol-1-yl)pyridine-3-carbaldehyde	Pyridine + pyrazole	4-Methyl (pyrazole), 3-carbaldehyde (pyridine)	Aldehyde, pyrazole	187.20
5-(4-Methylphenyl)-3-phenyl-4,5-dihydro-1H-pyrazole-1-carboximidamide (Compound 7, )	Dihydro-pyrazole	4-Methylphenyl (pyrazole), phenyl (pyrazole)	Carboximidamide	~309.36 (estimated)
5-(2-Bromophenyl)-3-phenyl-4,5-dihydro-1H-pyrazole-1-carboximidamide (Compound 4, )	Dihydro-pyrazole	2-Bromophenyl (pyrazole), phenyl (pyrazole)	Carboximidamide, bromine	~372.25 (estimated)
5-(3-Nitrophenyl)-3-phenyl-4,5-dihydro-1H-pyrazole-1-carboximidamide (Compound 9, )	Dihydro-pyrazole	3-Nitrophenyl (pyrazole), phenyl (pyrazole)	Carboximidamide, nitro	~340.34 (estimated)

Key Observations:

Core Structure Differences: The target compound features a fully aromatic pyridine-pyrazole system, whereas the Molecules derivatives () are partially saturated (4,5-dihydro-pyrazole).

Functional Group Impact :

• The aldehyde group in the target compound is highly electrophilic, favoring nucleophilic additions (e.g., Schiff base formation). In contrast, the carboximidamide group (-C(=NH)NH₂) in the Molecules compounds enhances hydrogen-bonding capability, which may influence solubility and crystallinity .

Conversely, electron-withdrawing groups (e.g., nitro in Compound 9) reduce electron density, affecting reactivity and intermolecular interactions .

Computational and Crystallographic Insights

• Electron Density Analysis :
  Tools like Multiwfn () could quantify electron localization differences between the aldehyde and carboximidamide groups, predicting sites for electrophilic or nucleophilic attack.
• Crystallography :
  The SHELX suite () and ORTEP () are widely used for resolving crystal structures. The target compound’s aldehyde group may form distinct hydrogen-bonding motifs compared to carboximidamides, influencing packing efficiency and crystal morphology .

Biological Activity

5-(4-Methyl-1H-pyrazol-1-yl)pyridine-3-carbaldehyde, also known as 5-Methyl-6-(4-methyl-1H-pyrazol-1-YL)pyridine-3-carbaldehyde, is a heterocyclic compound notable for its potential biological activities. This article delves into its synthesis, biological evaluation, and the mechanisms underlying its activity, supported by data tables and research findings.

Chemical Structure and Properties

The compound features a unique structural configuration that includes both a pyridine and a pyrazole ring along with an aldehyde functional group. Its molecular formula is C$_{12}$H$_{12}$N$_{4}$O, with a molecular weight of approximately 217.22 g/mol . The dual-ring structure imparts distinct electronic properties that enhance its reactivity, making it a versatile scaffold in medicinal chemistry.

Synthesis

The synthesis of 5-(4-Methyl-1H-pyrazol-1-yl)pyridine-3-carbaldehyde typically involves cyclization reactions. A common synthetic route includes the reaction of 4-methyl-1H-pyrazole with 5-methyl-6-bromopyridine-3-carbaldehyde under basic conditions in a polar solvent such as dimethylformamide (DMF) at elevated temperatures.

Biological Activities

Research indicates that this compound exhibits various biological activities, including:

• Enzyme Inhibition : It has shown potential as an enzyme inhibitor, particularly targeting specific enzymes involved in disease mechanisms. Its binding affinity to these enzymes suggests possible applications in drug development aimed at treating conditions linked to enzyme dysregulation .
• Anticancer Properties : Similar pyrazole derivatives have been reported to exhibit anticancer activities against several cancer cell lines, including lung, breast, and liver cancers. These compounds often work by inhibiting cell proliferation and inducing apoptosis in cancer cells .
• Anti-inflammatory Effects : Compounds with similar structures have demonstrated significant anti-inflammatory properties by inhibiting cyclooxygenase (COX) enzymes. This suggests that 5-(4-Methyl-1H-pyrazol-1-yl)pyridine-3-carbaldehyde may also possess similar activity .

The mechanism of action for 5-(4-Methyl-1H-pyrazol-1-yl)pyridine-3-carbaldehyde largely depends on its interactions with biological macromolecules:

• Enzyme Interaction : The compound may inhibit specific enzymes by binding to their active sites, preventing substrate access and subsequent catalytic activity.
• Receptor Modulation : It can interact with various receptors, modulating their activity through hydrogen bonding and π–π interactions facilitated by the pyrazole and pyridine moieties.
• Covalent Bond Formation : The aldehyde group can react with nucleophilic residues in proteins, potentially leading to irreversible inhibition of target enzymes .

Case Studies and Research Findings

Several studies have highlighted the biological potential of pyrazole-containing compounds:

Study	Findings
Sivaramakarthikeyan et al. (2022)	Reported anti-inflammatory activity in pyrazole derivatives with minimal degenerative changes in histopathological studies .
Abdellatif et al. (2022)	Synthesized substituted pyrazole derivatives showing COX inhibition and significant anti-inflammatory effects in vivo .
Recent Anticancer Studies	Demonstrated that pyrazole derivatives can inhibit growth in multiple cancer types, showcasing their therapeutic potential .

Q & A

Q. What are the common synthetic routes for 5-(4-Methyl-1H-pyrazol-1-yl)pyridine-3-carbaldehyde?

The synthesis typically involves multi-step pathways, such as:

• Vilsmeier-Haack reaction : Used to introduce aldehyde groups into heterocyclic frameworks. For example, 1-arylpyrazol-5(4H)-ones can undergo formylation under Vilsmeier conditions to yield carbaldehyde derivatives .
• Nucleophilic substitution : Pyrazole rings may be functionalized via reactions with halogenated intermediates. For instance, 5-chloro-pyrazole derivatives can react with phenols or thiophenes in the presence of a base (e.g., K₂CO₃) to form substituted products .
• Catalytic cross-coupling : Palladium-catalyzed reactions are employed to link pyrazole and pyridine moieties, though specific conditions (solvent, temperature) vary based on substituent reactivity .

Q. How is the compound characterized structurally?

Key techniques include:

• X-ray crystallography : Programs like SHELXL are widely used for refining crystal structures, particularly for small molecules. SHELXL provides robust refinement against high-resolution data, enabling precise determination of bond lengths and angles .
• Spectroscopic methods : NMR (¹H/¹³C) confirms the aldehyde proton (~9-10 ppm) and pyrazole/pyridine ring protons. Mass spectrometry validates the molecular ion peak (m/z 187.20) .
• Database cross-referencing : PubChem and EPA DSSTox provide validated structural identifiers (e.g., InChIKey) and physicochemical data .

Q. What are the primary applications of this compound in medicinal chemistry?

It serves as a versatile intermediate for:

• Bioactive molecule synthesis : The aldehyde group enables Schiff base formation, useful in developing antimicrobial or anticancer agents .
• Enzyme inhibition studies : Pyrazole derivatives often target kinases or receptors due to their heterocyclic aromaticity and hydrogen-bonding capacity .

Advanced Research Questions

Q. How can reaction conditions be optimized to address low yields during synthesis?

• Catalyst screening : Test alternatives to K₂CO₃ (e.g., Cs₂CO₃ for enhanced nucleophilicity) .
• Solvent effects : Polar aprotic solvents (DMF, DMSO) may improve solubility of intermediates, while reflux in ethanol/methanol balances reactivity and cost .
• Temperature control : Microwave-assisted synthesis can reduce reaction times and improve regioselectivity in heterocyclic coupling .

Q. How to resolve contradictions in bioactivity data across studies?

• Structural analogs comparison : Evaluate substituent effects. For example, replacing the 4-methyl group with chloro or ethyl moieties alters electronic properties and binding affinity .
• Dose-response profiling : Ensure consistent assay conditions (e.g., cell lines, incubation times) to isolate structure-activity relationships (SAR) .
• Computational modeling : Molecular docking (e.g., AutoDock) can predict binding modes and rationalize discrepancies between in vitro and in vivo results .

Q. What strategies are recommended for crystallizing this compound given its sensitivity to oxidation?

• Inert atmosphere handling : Use gloveboxes or Schlenk lines during crystal growth to prevent aldehyde oxidation.
• Cryoprotection : Flash-freeze crystals in liquid nitrogen prior to X-ray data collection to minimize radiation damage .
• Twinned data refinement : SHELXL’s twin refinement module (BASF) can resolve overlapping diffraction patterns common in sensitive crystals .

Q. How does this compound compare to structurally similar pyrazole-carbaldehydes in material science applications?

• Electronic properties : The pyridine ring enhances π-conjugation compared to thiophene or phenyl analogs, making it suitable for optoelectronic materials .
• Thermal stability : Methyl groups at the pyrazole 4-position reduce steric strain, improving thermal stability relative to bulkier substituents (e.g., trifluoromethyl) .

Methodological Resources

• Crystallography Software : SHELXL for structure refinement ; ORTEP-3 for graphical representation .
• Synthetic Protocols : Vilsmeier-Haack and nucleophilic substitution methodologies .
• Bioactivity Assays : Standardized protocols for antimicrobial (CLSI guidelines) and kinase inhibition (ADP-Glo™) studies .